Cas no 14401-56-0 (p-Phthalamidine Dihydrochloride)

• Product Name: p-Phthalamidine Dihydrochloride
• CAS No: 14401-56-0
• MF: C₂₃H₂₅NO₂
• MW: 347.45000
• MDL: MFCD00136761
• CID: 192802
• PubChem ID: 2747969
• Update Time: 2025-10-23

p-Phthalamidine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboximidamide,hydrochloride (1:2)
• benzene-1,4-dicarboximidamide,hydrochloride
• p-Phthalamidine Dihydrochloride
• benzene-1,4-dicarboximidamide dihydrochloride
• benzene-1,4-dicarboximidamidium dichloride
• NSC169445
• NSC94803
• SureCN392375
• Terephthalamidin, Hydrochlorid
• terephthalamidine, hydrochloride
• Terephthalimidamide dihydrochloride
• C8H12N4Cl2
• 1,4-Benzenedicarboximidamide, dihydrochloride
• Benzene-1,4-dicarboximidamide;hydrochloride(1:2)
• 1,4-Benzenedicarboximidamide,hydrochloride
• CS-0111307
• 1,4-diamidoxime benzene dihydrochloride
• 14401-56-0
• EN300-814037
• Terephthalimidamidedihydrochloride
• benzene-1,4-dicarboximidamide;dihydrochloride
• Terephthalimidamide diHCl
• CHEMBL534507
• BS-51541
• terephthalamidine dihydrochloride
• 1,4-Benzenedicarboximidamide Dihydrochloride; Terephthalamidine Dihydrochloride
• 1,4-Benzenedicarboximidamide dihydrochloride
• DB-190793
• AKOS004903530
• DS-008394
• 1,4-DIAMIDINOBENZENE 2HCL
• D95151
• MFCD00136761
• YSZC097

• MDL： MFCD00136761
• Inchi： 1S/C8H10N4.2ClH/c9-7(10)5-1-2-6(4-3-5)8(11)12;;/h1-4H,(H3,9,10)(H3,11,12);2*1H
• InChI Key： XFIJMILWUMIXPQ-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N([H])([H])/C(/C1C([H])=C([H])C(/C(=N/[H])/N([H])[H])=C([H])C=1[H])=N\[H]

Computed Properties

• Exact Mass: 162.0907
• Monoisotopic Mass: 234.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7

Experimental Properties

• Density: 1.35
• Boiling Point: 301.8°Cat760mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.664
• PSA: 99.74
• LogP: 2.65680

Additional information on p-Phthalamidine Dihydrochloride

Recent Advances in the Study of p-Phthalamidine Dihydrochloride (CAS: 14401-56-0)

In recent years, p-Phthalamidine Dihydrochloride (CAS: 14401-56-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, known for its unique chemical properties, has been the subject of numerous studies aimed at exploring its mechanisms of action, pharmacological effects, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug development and biomedical research.

One of the most notable advancements in the study of p-Phthalamidine Dihydrochloride is its role as a protease inhibitor. Recent studies have demonstrated its efficacy in modulating enzymatic activity, particularly in the context of inflammatory and neurodegenerative diseases. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* revealed that p-Phthalamidine Dihydrochloride exhibits potent inhibitory effects on specific proteases involved in the pathogenesis of Alzheimer's disease. These findings suggest that the compound could serve as a promising candidate for the development of novel therapeutics targeting protease-related disorders.

Another area of research focus has been the compound's potential application in oncology. Preliminary in vitro and in vivo studies have shown that p-Phthalamidine Dihydrochloride can induce apoptosis in certain cancer cell lines by disrupting key signaling pathways. A recent study conducted by researchers at the National Cancer Institute (NCI) reported that the compound exhibits selective cytotoxicity against breast cancer cells, with minimal effects on normal cells. This selectivity is attributed to its ability to interfere with the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. These results underscore the compound's potential as a targeted therapy for specific malignancies.

In addition to its therapeutic potential, researchers have also investigated the pharmacokinetic and safety profiles of p-Phthalamidine Dihydrochloride. A 2022 study published in *Drug Metabolism and Disposition* evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The findings indicated that p-Phthalamidine Dihydrochloride has favorable bioavailability and a relatively long half-life, making it suitable for further clinical development. However, the study also noted the need for additional toxicity studies to fully assess its safety profile in humans.

Despite these promising findings, challenges remain in the development of p-Phthalamidine Dihydrochloride as a therapeutic agent. One major hurdle is the need for improved synthesis methods to ensure high purity and yield. Recent efforts in synthetic chemistry have focused on optimizing the production process, with some success. For example, a 2023 paper in *Organic Process Research & Development* described a novel synthetic route that significantly reduces impurities and enhances scalability. Such advancements are critical for facilitating the transition from laboratory-scale research to large-scale pharmaceutical production.

Looking ahead, the future of p-Phthalamidine Dihydrochloride research appears promising. Ongoing studies are exploring its potential in combination therapies, where it may synergize with existing drugs to enhance efficacy. Additionally, researchers are investigating its applications beyond traditional medicine, such as in the development of diagnostic tools and biomaterials. As the body of evidence continues to grow, p-Phthalamidine Dihydrochloride is poised to become a key player in the next generation of biomedical innovations.

In conclusion, the latest research on p-Phthalamidine Dihydrochloride (CAS: 14401-56-0) highlights its multifaceted potential in drug discovery and development. From its role as a protease inhibitor to its applications in oncology, the compound offers a wealth of opportunities for further exploration. While challenges remain, the progress made thus far underscores the importance of continued investment in this area. For researchers and industry professionals alike, staying abreast of these developments will be essential for leveraging the full potential of this promising compound.